4,6-dichloro-N,N-dimethylpyrimidin-2-amine

• IUPAC Name: 4,6-dichloro-N,N-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C6H7Cl2N3/c1-11(2)6-9-4(7)3-5(8)10-6/h3H,1-2H3
• InChI Key: PWJNRLSPEYCEMV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=CC(=N1)Cl)Cl
• Molecular Formula: C6H7Cl2N3
• DSSTOX Substance ID: DTXSID10377058
• Molecular Weight: 192.04 g/mol
• CAS RN: 5734-68-9

Description

4,6-Dichloro-N,N-dimethylpyrimidin-2-amine (4,6-DCPDM) is an organic compound that has been studied for its potential applications in scientific research. It is a member of the pyrimidine family, and is a derivative of dimethylpyrimidine. 4,6-DCPDM has been studied for its synthesis method, its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for lab experiments.

Scientific Research Applications

Antifungal Applications

4,6-dichloro-N,N-dimethylpyrimidin-2-amine and its derivatives have been explored for their antifungal properties. In a study, various derivatives were synthesized and investigated for their biological activity against fungi like Aspergillus terreus and Aspergillus niger. The results indicated that these compounds, particularly 4-methoxy-N,N-dimethyl-6-(phenylthio) pyrimidin-2-amine, showed promising antifungal effects, suggesting potential development into antifungal agents (Jafar et al., 2017).

Antiangiogenic Potential

Another study focused on the antiangiogenic potential of synthetic compounds derived from 4,6-dichloro-N,N-dimethylpyrimidin-2-amine. Using molecular docking studies, these compounds demonstrated significant binding affinity with VEGFR-2 kinase, a key target in antiangiogenic therapy. Among them, one compound in particular showed the lowest binding energy and was recommended for further exploration as an antiangiogenic agent (Jafar & Hussein, 2021).

Chemical Synthesis and Reactions

The chemical properties and reactions of 4,6-dichloro-N,N-dimethylpyrimidin-2-amine have been extensively studied. For instance, Brown and Lyall (1964) examined the amination of chloropyrimidines with n-alkylamines, developing a method for predicting optimum conditions for such reactions. This work contributed to the preparation of new n-alkylaminopyrimidines (Brown & Lyall, 1964).

Structural and Theoretical Studies

Studies have also been conducted on the crystal structure and theoretical calculations of compounds related to 4,6-dichloro-N,N-dimethylpyrimidin-2-amine. For example, Repich et al. (2017) synthesized a compound by cyclization of a related pyrimidin derivative, providing insights into its crystal structure and hydrogen bonding patterns (Repich et al., 2017).

Synthesis routes and methods

Procedure details

MeI (0.46 ml, 1.04 g, 7.32 mmol, 2.4 eq) was added to a stirred solution of 4,6-dichloropyrimidin-2-amine (Aldrich, 0.5 g, 3.05 mmol, 1 eq) in 10 ml anhydrous DMF under Ar. After cooling to 0° C., NaH (0.27 g, 6.71 mmol, 2.2 eq) was added. The reaction was stirred at 0° C. to room temperature overnight. The reaction was quenched with water and extracted with Et2O (×1). The organic layer was washed with water (×3), brine (×1), and dried over Na2SO4. The inorganics were filtered off, and the solvent was removed in vacuo. Purification via flash chromatography yielded 0.4947 g (2.58 mmol, 84% yield) of 4,6-dichloro-N,N-dimethylpyrimidin-2-amine.